![molecular formula C8H13N3O2 B6628725 N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide](/img/structure/B6628725.png)
N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide, also known as MOB-N, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MOB-N is a derivative of 1,2,4-oxadiazole, which is a heterocyclic compound known for its biological activities. In
Mechanism of Action
The mechanism of action of N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide is not fully understood, but it is believed to involve the modulation of various signaling pathways in cells. This compound has been shown to activate the cAMP/PKA signaling pathway, which is involved in the regulation of various cellular processes, including memory and learning. This compound has also been shown to inhibit the NF-kB signaling pathway, which is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in animal models. In addition to its effects on memory and cognitive function, this compound has been shown to reduce inflammation and oxidative stress, which are implicated in various diseases, including Alzheimer's disease and cancer. This compound has also been shown to have neuroprotective effects, protecting neurons from damage and death.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide in lab experiments is its high purity and yield, which makes it easy to work with. Additionally, this compound is stable under various conditions, making it suitable for long-term experiments. However, one of the limitations of using this compound is its relatively high cost compared to other compounds, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide. One area of research is the development of this compound derivatives with improved potency and selectivity for specific signaling pathways. Another area of research is the investigation of the potential therapeutic applications of this compound in various diseases, including Alzheimer's disease and cancer. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on cellular processes.
Synthesis Methods
The synthesis of N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide involves the reaction of 5-methyl-1,2,4-oxadiazole-3-carboxylic acid with n-butylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) or 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC). The reaction yields this compound as a white solid with a high yield and purity.
Scientific Research Applications
N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide has been studied for its potential applications in various fields of scientific research. One of the most promising applications is in the field of neuroscience, where this compound has been shown to enhance memory and cognitive function in animal models. This compound has also been studied for its potential as an anti-inflammatory agent, with promising results in animal models of inflammation. Additionally, this compound has been shown to have anticancer properties, making it a potential candidate for cancer therapy.
Properties
IUPAC Name |
N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]butanamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H13N3O2/c1-3-4-8(12)9-5-7-10-6(2)13-11-7/h3-5H2,1-2H3,(H,9,12) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OAUUDKMWMMXJPL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(=O)NCC1=NOC(=N1)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
183.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.